Cas no 84459-36-9 (Pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, 7-nitro-10-phenyl-)

• Product Name: Pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, 7-nitro-10-phenyl-
• CAS No: 84459-36-9
• MF: C₁₇H₁₀N₄O₄
• MW: 334.28570318222
• CID: 667165
• PubChem ID: 13161692
• Update Time: 2025-04-19

Pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, 7-nitro-10-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, 7-nitro-10-phenyl-
• 7-nitro-10-phenylpyrimido[4,5-b]quinoline-2,4-dione
• Oprea1_053393
• 7-Nitro-10-phenylpyrimido[4,5-b]quinoline-2,4(3H,10H)-dione
• DTXSID00523542
• 84459-36-9
• SCHEMBL13486992
• CHEMBL224101

• Inchi： 1S/C17H10N4O4/c22-16-13-9-10-8-12(21(24)25)6-7-14(10)20(11-4-2-1-3-5-11)15(13)18-17(23)19-16/h1-9H,(H,19,22,23)
• InChI Key： NZUQPNZMGOEOBD-UHFFFAOYSA-N
• SMILES： O=C1C2=CC3C=C(C=CC=3N(C3C=CC=CC=3)C2=NC(N1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 334.07020481g/mol
• Monoisotopic Mass: 334.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 108Ų